Cas no 1379152-50-7 (N-(4-cyanophenyl)-N-methylbutyramide)

• Product Name: N-(4-cyanophenyl)-N-methylbutyramide
• CAS No: 1379152-50-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 2914155
• Update Time: 2023-08-10

N-(4-cyanophenyl)-N-methylbutyramide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyanophenyl)-N-methylbutyramide
• N-Methyl-N-(p-cyanophenyl)butyramide

• Inchi： 1S/C12H14N2O/c1-3-4-12(15)14(2)11-7-5-10(9-13)6-8-11/h5-8H,3-4H2,1-2H3
• InChI Key： YPAYKRNJIBIWGC-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(C)C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1